Cas no 2227796-63-4 ((2R)-4-(2-bromo-3-fluorophenyl)butan-2-ol)

• Product Name: (2R)-4-(2-bromo-3-fluorophenyl)butan-2-ol
• CAS No: 2227796-63-4
• MF: C₁₀H₁₂BrFO
• MW: 247.104085922241
• CID: 5943290
• PubChem ID: 164664102
• Update Time: 2025-06-11

(2R)-4-(2-bromo-3-fluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-bromo-3-fluorophenyl)butan-2-ol
• 2227796-63-4
• EN300-1909919

• Inchi： 1S/C10H12BrFO/c1-7(13)5-6-8-3-2-4-9(12)10(8)11/h2-4,7,13H,5-6H2,1H3/t7-/m1/s1
• InChI Key： XZDIZLLPJNRBKL-SSDOTTSWSA-N
• SMILES： BrC1C(=CC=CC=1CC[C@@H](C)O)F

Computed Properties

• Exact Mass: 246.00556g/mol
• Monoisotopic Mass: 246.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-(2-bromo-3-fluorophenyl)butan-2-ol

Comprehensive Overview of (2R)-4-(2-bromo-3-fluorophenyl)butan-2-ol (CAS No. 2227796-63-4)

The compound (2R)-4-(2-bromo-3-fluorophenyl)butan-2-ol (CAS No. 2227796-63-4) is a chiral organic molecule featuring a bromo-fluorophenyl moiety and a butanol backbone. This structurally unique compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both bromine and fluorine substituents enhances its reactivity, making it valuable for cross-coupling reactions and medicinal chemistry applications.

In recent years, the demand for fluorinated compounds like (2R)-4-(2-bromo-3-fluorophenyl)butan-2-ol has surged, driven by their role in drug discovery. Fluorine incorporation often improves metabolic stability and bioavailability, a hot topic in AI-driven drug design. Researchers frequently search for "chiral synthesis methods" or "fluorophenyl derivatives," reflecting the compound's relevance in modern organic synthesis.

The stereochemistry of (2R)-4-(2-bromo-3-fluorophenyl)butan-2-ol is critical, as the (2R) configuration can influence biological activity. This aligns with the growing focus on enantioselective catalysis, a trending subject in green chemistry. Laboratories optimizing asymmetric hydrogenation or kinetic resolution techniques may find this compound particularly useful.

From an industrial perspective, CAS No. 2227796-63-4 is often explored for its scalability in continuous flow chemistry systems—a sustainable alternative to batch processing. Queries like "large-scale production of chiral alcohols" or "halogenated intermediates" highlight its commercial importance. The compound’s stability under mild conditions further supports its utility in high-throughput screening platforms.

Environmental considerations also play a role in its application. The bromo-fluoro balance in (2R)-4-(2-bromo-3-fluorophenyl)butan-2-ol offers a compromise between reactivity and safety, addressing concerns about persistent organic pollutants. This positions it favorably in regulatory discussions compared to fully halogenated analogs.

In summary, (2R)-4-(2-bromo-3-fluorophenyl)butan-2-ol exemplifies the intersection of structural complexity and practical utility. Its dual functionality as a pharmaceutical intermediate and a synthetic tool ensures its continued prominence in peer-reviewed literature and industrial workflows alike.